4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole

• IUPAC Name: 4-methoxythiadiazolo[5,4-g][2,1,3]benzoxadiazole
• InChI: InChI=1S/C7H4N4O2S/c1-12-3-2-4-6(8-11-14-4)7-5(3)9-13-10-7/h2H,1H3
• InChI Key: RGRRKVBSUHOXAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C3=NON=C13)N=NS2
• Molecular Formula: C7H4N4O2S
• Molecular Weight: 208.20 g/mol

Description

4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole, also known as MTB, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. MTB is a nitrogen-containing organic compound with a molecular formula of C10H6N4O2S and a molecular weight of 250.24 g/mol.

Mechanism of Action

The exact mechanism of action of 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been shown to disrupt the microtubule network in cancer cells, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been shown to have both biochemical and physiological effects. In vitro studies have shown that 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole inhibits the growth of cancer cells and bacteria, while in vivo studies have shown that 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole is its versatility, which allows it to be used in a wide range of applications. Additionally, 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole is relatively easy to synthesize and has a high purity. However, one of the limitations of 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole is its low solubility in water, which can make it difficult to use in biological experiments.

Future Directions

There are several potential future directions for the research on 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole. One direction is the development of new synthetic methods that can produce 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole in larger quantities and with higher purity. Another direction is the investigation of the mechanism of action of 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole in more detail. Additionally, the potential applications of 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole in other fields, such as energy storage and catalysis, could also be explored.

Synthesis Methods

4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole can be synthesized through a multi-step process that involves the reaction of 2-aminobenzoic acid with thionyl chloride to produce 2-chlorobenzoic acid. The resulting product is then reacted with 2-amino-5-methoxy-1,3,4-thiadiazole to form the intermediate compound, which is then cyclized with phosphorus oxychloride to yield 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole.

Scientific Research Applications

4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been shown to exhibit anticancer, antimicrobial, and antiviral activities. In materials science, 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been used as a building block for the synthesis of novel organic semiconductors for use in electronic devices. In organic electronics, 4-methoxy[1,2,3]thiadiazolo[4,5-e][2,1,3]benzoxadiazole has been used as an electron-transporting material in organic light-emitting diodes.